Cas no 849831-55-6 ((2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid)

(2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid is a synthetically derived organic compound with potential applications in pharmaceuticals and materials science. Characterized by its unique 2S configuration and trifluoromethyl substituent, this compound exhibits distinctive chemical properties that contribute to its effectiveness and versatility. Its specific structural features may allow for selective interactions with biological targets, making it a promising candidate for drug discovery and material development.
(2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid structure
849831-55-6 structure
Product Name:(2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
CAS No:849831-55-6
MF:C11H11F3O2
MW:232.199054002762
CID:6496876
PubChem ID:12195554
Update Time:2025-07-24

(2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 849831-55-6
    • (2S)-2-methyl-3-[2-(trifluoromethyl)phenyl]propanoic acid
    • GYQRELYOATWFIH-ZETCQYMHSA-N
    • EN300-6505855
    • Inchi: 1S/C11H11F3O2/c1-7(10(15)16)6-8-4-2-3-5-9(8)11(12,13)14/h2-5,7H,6H2,1H3,(H,15,16)/t7-/m0/s1
    • InChI Key: GYQRELYOATWFIH-ZETCQYMHSA-N
    • SMILES: FC(C1C=CC=CC=1C[C@@H](C(=O)O)C)(F)F

Computed Properties

  • Exact Mass: 232.07111408g/mol
  • Monoisotopic Mass: 232.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 37.3Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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849831-55-6
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Enamine
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Enamine
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Enamine
EN300-6505855-1.0g
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Enamine
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EN300-6505855-5.0g
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